Cas no 35746-63-5 (3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine)
35746-63-5 structure
Product Name:3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine
CAS No:35746-63-5
MF:C11H13N3S2
MW:251.371019124985
CID:5884342
PubChem ID:83380404
Update Time:2023-11-20
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-7433688
- 35746-63-5
- 3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine
-
- Inchi: 1S/C11H13N3S2/c1-2-12-10-13-11(14-16-10)15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,13,14)
- InChI Key: YVKUTXCQZCZUQO-UHFFFAOYSA-N
- SMILES: S(C1=NSC(=N1)NCC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 251.05508977g/mol
- Monoisotopic Mass: 251.05508977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 91.4Ų
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7433688-0.05g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 0.05g |
$1140.0 | 2024-05-24 | |
| Enamine | EN300-7433688-0.1g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 0.1g |
$1195.0 | 2024-05-24 | |
| Enamine | EN300-7433688-0.25g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 0.25g |
$1249.0 | 2024-05-24 | |
| Enamine | EN300-7433688-0.5g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 0.5g |
$1302.0 | 2024-05-24 | |
| Enamine | EN300-7433688-1.0g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 1.0g |
$1357.0 | 2024-05-24 | |
| Enamine | EN300-7433688-2.5g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 2.5g |
$2660.0 | 2024-05-24 | |
| Enamine | EN300-7433688-5.0g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 5.0g |
$3935.0 | 2024-05-24 | |
| Enamine | EN300-7433688-10.0g |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine |
35746-63-5 | 95% | 10.0g |
$5837.0 | 2024-05-24 |
3-(benzylsulfanyl)-N-ethyl-1,2,4-thiadiazol-5-amine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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